Cas no 1385274-66-7 (Cyanamide, N-(2-fluoro-5-methylphenyl)-N-[[2-[(methylsulfonyl)methyl]-4-thiazolyl]methyl]-)

• Product Name: Cyanamide, N-(2-fluoro-5-methylphenyl)-N-[[2-[(methylsulfonyl)methyl]-4-thiazolyl]methyl]-
• CAS No: 1385274-66-7
• MF: C₁₄H₁₄FN₃O₂S₂
• MW: 339.408263683319
• CID: 5399761
• PubChem ID: 71991125
• Update Time: 2025-07-15

Cyanamide, N-(2-fluoro-5-methylphenyl)-N-[[2-[(methylsulfonyl)methyl]-4-thiazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyanamide, N-(2-fluoro-5-methylphenyl)-N-[[2-[(methylsulfonyl)methyl]-4-thiazolyl]methyl]-

• Inchi： 1S/C14H14FN3O2S2/c1-10-3-4-12(15)13(5-10)18(9-16)6-11-7-21-14(17-11)8-22(2,19)20/h3-5,7H,6,8H2,1-2H3
• InChI Key： YYSWAVWVSLGLQR-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=CC=C1F)(CC1=CSC(CS(C)(=O)=O)=N1)C#N

Experimental Properties

• Density: 1.422±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 601.0±55.0 °C(Predicted)
• pka: -0.28±0.10(Predicted)

Additional information on Cyanamide, N-(2-fluoro-5-methylphenyl)-N-[[2-[(methylsulfonyl)methyl]-4-thiazolyl]methyl]-

Cyanamide, N-(2-fluoro-5-methylphenyl)-N-[[2-[(methylsulfonyl)methyl]-4-thiazolyl]methyl]- (CAS No. 1385274-66-7)

Cyanamide, N-(2-fluoro-5-methylphenyl)-N-[[2-[(methylsulfonyl)methyl]-4-thiazolyl]methyl]- (CAS No. 1385274-66-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FLU-MT-CYANAMIDE, is characterized by its unique structural features, including a cyanamide group, a fluoro-substituted phenyl ring, and a thiazole moiety with a methylsulfonyl substitution. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of FLU-MT-CYANAMIDE involves multiple steps, typically starting with the preparation of the fluoro-substituted phenyl derivative and the thiazole-containing intermediate. The final coupling step to form the cyanamide functionality is crucial for the compound's stability and reactivity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic and industrial research.

In terms of its biological activity, FLU-MT-CYANAMIDE has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are critical targets in cancer therapy. Studies have demonstrated that FLU-MT-CYANAMIDE can selectively inhibit certain kinase isoforms, thereby disrupting signaling pathways that promote tumor growth and metastasis.

Beyond its anti-cancer properties, FLU-MT-CYANAMIDE has also been investigated for its anti-inflammatory and anti-viral activities. In vitro studies have shown that it can modulate the expression of pro-inflammatory cytokines and interfere with viral replication mechanisms. These findings suggest that FLU-MT-CYANAMIDE could have broad-spectrum therapeutic applications beyond oncology.

The pharmacokinetic profile of FLU-MT-CYANAMIDE has been studied extensively to understand its behavior in biological systems. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, like many small molecules, it faces challenges related to metabolic stability and potential off-target effects. Ongoing research is focused on optimizing these properties through structural modifications and formulation strategies.

Toxicity studies have indicated that FLU-MT-CYANAMIDE is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials. Preclinical safety data have provided valuable insights into the compound's safety profile and helped guide dosing regimens for future studies.

Clinical trials are currently underway to evaluate the efficacy and safety of FLU-MT-CYANAMIDE in human subjects. Early-phase trials have shown promising results, with patients demonstrating favorable responses in terms of disease control and quality of life. These trials are designed to assess various endpoints, including tumor response rates, progression-free survival, and overall survival. The data generated from these trials will be crucial for determining the compound's potential as a novel therapeutic agent.

In addition to its direct therapeutic applications, FLU-MT-CYANAMIDE has also been explored as a tool compound in basic research. Its unique structure and biological activity make it a valuable probe for studying enzyme function and signaling pathways. Researchers are using this compound to gain deeper insights into the mechanisms underlying various diseases, which could lead to the discovery of new drug targets.

The development of FLU-MT-CYANAMIDE highlights the importance of interdisciplinary collaboration in drug discovery. Chemists, biologists, pharmacologists, and clinicians are working together to advance this compound from bench to bedside. The integration of cutting-edge technologies such as high-throughput screening, computational modeling, and advanced imaging techniques has accelerated the drug development process and increased the likelihood of success.

In conclusion, Cyanamide, N-(2-fluoro-5-methylphenyl)-N-[[2-[(methylsulfonyl)methyl]-4-thiazolyl]methyl]- (CAS No. 1385274-66-7), or FLU-MT-CYANAMIDE, represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs across various therapeutic areas.